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Compound of Interest

Compound Name: (+)-8-Methoxyisolariciresinol

Cat. No.: B046503

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-8-Methoxyisolariciresinol is a naturally occurring lignan found in various plant sources,
including flaxseeds and sesame seeds.[1] As a polyphenolic compound, it is recognized for its
antioxidant properties.[1] This analytical standard is intended for in vitro research purposes and
Is crucial for the accurate quantification and identification of (+)-8-Methoxyisolariciresinol in
complex mixtures, such as plant extracts or biological samples. Its research applications are
primarily focused on its potential anticancer, cardioprotective, and anti-inflammatory properties.
[1] The biological activity of (+)-8-Methoxyisolariciresinol is linked to its ability to act as a
radical scavenger and its potential modulation of hormone-related pathways through interaction

with estrogen receptors.[1]

Product Information
Supplier Information

A reliable source for purchasing the (+)-8-Methoxyisolariciresinol analytical standard is
Biosynth.

Table 1: Supplier and Product Details
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Parameter

Information

Supplier

Biosynth

Product Name

(+)-8-Methoxyisolariciresinol

CAS Number 136082-41-2

Purity High purity for analytical applications

Storage Store in a cool, dry place. Protect from light.
Availabilty Available in various quantities (e.g., 10 mg, 25

mg, 50 mg)

Note: Please refer to the supplier's website for the most current pricing and availability.

Chemical and Physical Properties

Table 2: Chemical and Physical Data for (+)-8-Methoxyisolariciresinol

Property Value

Molecular Formula C21H2607

Molecular Weight 390.4 g/mol

Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol

Experimental Protocols

The following protocols are provided as a guideline for the use of the (+)-8-
Methoxyisolariciresinol analytical standard in common research applications.

High-Performance Liquid Chromatography (HPLC) for

Quantification

This protocol is adapted from a method for the analysis of a related lignan and is suitable for

the quantification of (+)-8-Methoxyisolariciresinol in plant-derived samples.
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3.1.1. Sample Preparation (from Plant Material)
* Methanolysis: To cleave ester bonds, subject the plant sample to methanolysis.

o Enzymatic Hydrolysis: Break down glycosidic linkages by treating the sample with cellulase
to release the aglycone form of the lignan.

o Extraction: Perform a liquid-liquid extraction using an appropriate organic solvent like diethyl
ether.

o Reconstitution: Evaporate the solvent and reconstitute the dried residue in the HPLC mobile
phase.

3.1.2. HPLC Instrumentation and Conditions

Table 3: HPLC Parameters

Parameter Condition

Standard HPLC with UV or Coulometric Array
HPLC System
Detector

C18 reversed-phase column (e.g., 4.6 x 250

Column
mm, 5 pm)
) A gradient of acetonitrile and water (with 0.1%
Mobile Phase ) )
formic acid)
Flow Rate 1.0 mL/min
Injection Volume 20 pL
) UV at 280 nm or Coulometric Electrode Array
Detection
Detector
Column Temperature 30°C

3.1.3. Data Analysis
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» Standard Curve: Prepare a series of standard solutions of (+)-8-Methoxyisolariciresinol of
known concentrations.

« Injection: Inject the standards and the prepared samples into the HPLC system.

» Quantification: Determine the concentration of (+)-8-Methoxyisolariciresinol in the samples
by comparing the peak area to the standard curve.

Cell-Based Assays (General Guideline)

This protocol provides a general workflow for assessing the biological activity of (+)-8-
Methoxyisolariciresinol in a cell culture system.

3.2.1. Cell Culture and Treatment

o Cell Seeding: Plate cells (e.g., cancer cell lines or immune cells) in appropriate culture plates
and allow them to adhere overnight.

e Preparation of Stock Solution: Dissolve the (+)-8-Methoxyisolariciresinol analytical
standard in sterile DMSO to prepare a high-concentration stock solution.

e Treatment: Dilute the stock solution in cell culture medium to the desired final concentrations
and add to the cells. Include a vehicle control (DMSO) in your experimental setup.

¢ Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours).

3.2.2. Downstream Analysis

Following treatment, cells can be harvested and analyzed for various endpoints, such as:
o Cell Viability: Using assays like MTT or CellTiter-Glo.

e Gene Expression: Using RT-qgPCR to analyze the expression of target genes.

o Protein Expression: Using Western blotting or ELISA to measure protein levels.

Signaling Pathways and Workflows
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Putative Signaling Pathway

While the precise signaling pathways modulated by (+)-8-Methoxyisolariciresinol are still
under investigation, its interaction with estrogen receptors and the known pathways affected by
similar phenolic compounds suggest a potential role in modulating pathways like the MAPK
signaling cascade. The following diagram illustrates a hypothetical pathway for further
investigation.
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Caption: Putative signaling pathway for (+)-8-Methoxyisolariciresinol.

Experimental Workflow for HPLC Analysis
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The following diagram outlines the general workflow for the quantification of (+)-8-
Methoxyisolariciresinol using HPLC.
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Caption: Workflow for HPLC quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. (+)-8-Methoxyisolariciresinol | 136082-41-2 | LFA08241 [biosynth.com]

 To cite this document: BenchChem. [Application Notes and Protocols: (+)-8-
Methoxyisolariciresinol Analytical Standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046503#purchasing-8-methoxyisolariciresinol-
analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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